2-chloro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide
Description
2-chloro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been widely used in scientific research for its unique properties and potential applications.
Scientific Research Applications
Metabolism and Selectivity in Herbicide Application
Research into the metabolism of chlorsulfuron by plants highlights its selective herbicide action for cereals, attributed to the ability of crop plants like wheat, oats, and barley to rapidly metabolize it into a polar, inactive product. This metabolization process involves hydroxylation of the phenyl ring followed by conjugation with a carbohydrate moiety, indicating a biological basis for its selective toxicity towards broadleaf plants compared to cereals (Sweetser, Schow, & Hutchison, 1982).
Mechanism of Action in Weed Control
Further investigations into chlorsulfuron’s mode of action reveal its inhibition of plant cell division without significantly affecting photosynthesis, respiration, RNA, and protein synthesis in sensitive seedlings. This specific inhibition mechanism underscores its efficacy as a herbicide for small grains, offering insights into its utility for weed control in agricultural settings (Ray, 1982).
Antifungal and Antibacterial Properties
Recent synthesis and screening of novel azetidin-2-ones incorporating the 2-chloro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide scaffold have unveiled potent antifungal activity against Aspergillus niger & Aspergillus flavus. This discovery opens new avenues for the development of antifungal agents, highlighting the compound’s potential beyond its traditional use (Gupta & Halve, 2015).
Applications in Nonlinear Optics
Exploration into ionic 4-amino-1-methylpyridinium benzenesulfonate salts, derived from methyl benzenesulfonates with substituents at the para position, has identified noncentrosymmetric structures suitable for second-order nonlinear optics. The evaluation of their second-harmonic generation potential signifies the broad applicability of the compound in the development of materials for optical technologies (Anwar, Okada, Oikawa, & Nakanishi, 2000).
properties
IUPAC Name |
2-chloro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN3O3S/c1-18-11-13-6-8(7-14-11)15-19(16,17)10-5-3-2-4-9(10)12/h2-7,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLJQHSUMEXYTHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=N1)NS(=O)(=O)C2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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